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Compound of Interest

Compound Name: Antibacterial agent 43

Cat. No.: B13906893 Get Quote

Essential Safety and Handling Guide for
Antibacterial Agent 43
Disclaimer: No specific Safety Data Sheet (SDS) for "Antibacterial agent 43" (CAS No.

1426572-48-6, Molecular Formula: C12H11N4NaO7S) is publicly available. The following

guidance is based on best practices for handling novel, potent antibacterial compounds in a

research and development setting. It is imperative to conduct a thorough risk assessment

before handling this substance and to consult with your institution's Environmental Health and

Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Antibacterial agent 43. The focus is

on procedural, step-by-step guidance to directly address operational questions and ensure a

safe laboratory environment.

Personal Protective Equipment (PPE) and
Containment
Given the nature of a novel antibacterial agent, a high degree of caution is warranted. The

selection of appropriate PPE and containment strategies is critical to minimize exposure.

Data Presentation: Recommended Containment and PPE Levels

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b13906893?utm_src=pdf-interest
https://www.benchchem.com/product/b13906893?utm_src=pdf-body
https://www.benchchem.com/product/b13906893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13906893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes recommended containment and engineering controls based on

the potential hazards of a novel potent compound. The appropriate level should be determined

by a site-specific risk assessment.

Containment Level
Occupational
Exposure Limit
(OEL) Range

Engineering
Controls

Personal Protective
Equipment (PPE)

Level 1 > 100 µg/m³
General laboratory

ventilation.

Lab coat, safety

glasses, nitrile gloves.

Level 2 10 - 100 µg/m³

Local Exhaust

Ventilation (LEV), e.g.,

chemical fume hood.

Lab coat, safety

glasses, double nitrile

gloves.

Level 3 1 - 10 µg/m³

Contained systems

(e.g., glove box,

ventilated balance

enclosure).

Disposable gown,

safety goggles, double

nitrile gloves,

respiratory protection

(e.g., N95 respirator).

Level 4 < 1 µg/m³

Fully isolated systems

(e.g., isolators with

closed-loop transfer).

Full protective suit,

powered air-purifying

respirator (PAPR),

double nitrile gloves.

Mandatory Visualization: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Antibacterial agent 43.
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Risk Assessment

Hazard Potential

PPE & Containment Level

Assess Task
(e.g., weighing, dissolution)

Potential for
Aerosolization?Assess Quantity of Agent

Assess Physical Form
(solid, liquid)

Level 2 PPE:
- Fume Hood

- Lab Coat
- Safety Glasses
- Double Gloves

Low

Level 3 PPE:
- Ventilated Enclosure

- Gown
- Goggles

- Double Gloves
- Respirator (N95)

High

Click to download full resolution via product page

To cite this document: BenchChem. [Personal protective equipment for handling Antibacterial
agent 43]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-antibacterial-agent-43]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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